5-methyl-N-1,3-thiazol-2-yl-3-thiophenecarboxamide

• IUPAC Name: 5-methyl-N-(1,3-thiazol-2-yl)thiophene-3-carboxamide
• InChI: InChI=1S/C9H8N2OS2/c1-6-4-7(5-14-6)8(12)11-9-10-2-3-13-9/h2-5H,1H3,(H,10,11,12)
• InChI Key: MIHTZWWXAHEISP-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC(=CS1)C(=O)NC2=NC=CS2
• Molecular Formula: C9H8N2OS2
• Molecular Weight: 224.3 g/mol

Description

Synthesis Analysis

The synthesis of thiazole and thiophene derivatives involves various cyclization and condensation reactions. For example, ethyl-2-(benzenepeptide-5-yl)-4-methyl-1,3-thiazole-5-carboxylate was synthesized through the cyclization of thioamide with 2-chloroacetoacetate, achieving a yield above 60% (Tang Li-jua, 2015). Similarly, the synthesis of 5-(3,4-Dimethoxyphenyl)-3-(thiophen-2-yl)-4,5-dihydro-1H-pyrazole-1-carboxamide through the reaction of 3-(3,4-dimethoxyphenyl)-1-(thiophen-2-yl)prop-2-en-1-one and semicarbazide demonstrates the versatility of synthetic approaches (M. Prabhuswamy et al., 2016).

Molecular Structure Analysis

The molecular structure of thiazole and thiophene derivatives has been extensively studied using techniques like single crystal X-ray diffraction, which provides detailed insights into the arrangement of atoms and the geometry of molecules. For instance, the crystal structure of 5-(3,4-Dimethoxyphenyl)-3-(thiophen-2-yl)-4,5-dihydro-1H-pyrazole-1-carboxamide revealed intricate details about its triclinic crystal system and hydrogen bond interactions (M. Prabhuswamy et al., 2016).

Scientific Research Applications

Synthesis and Structural Analysis

• Synthetic Pathways : Research has demonstrated various synthetic methods for creating thiazole and thiophene derivatives, highlighting the importance of these compounds in medicinal chemistry and materials science. For instance, the synthesis of ethyl-2-(benzenepeptide-5-yl)-4-methyl-1,3-thiazole-5-carboxylate via cyclization of thioamide with 2-chloroacetoacetate showcases a method for producing thiazole derivatives with significant yields (Tang Li-jua, 2015).

• Crystal Structure and Analysis : Studies on the crystal structure of compounds such as 5-(3,4-Dimethoxyphenyl)-3-(thiophen-2-yl)-4,5-dihydro-1H-pyrazole-1-carboxamide provide insights into the molecular interactions that stabilize these compounds, aiding in the development of new materials with specific properties (M. Prabhuswamy et al., 2016).

Potential Applications

• Anticancer Activity : The synthesis and evaluation of novel thiazole and 1,3,4-thiadiazole derivatives have shown promise in anticancer research. For example, certain compounds have demonstrated potent anticancer activities, suggesting the potential for developing new therapeutic agents (Sobhi M. Gomha et al., 2017).

• Antimicrobial Properties : The antimicrobial screening of thiazole-based heterocycles has highlighted their effectiveness against various bacterial and fungal strains. This research points towards the use of thiazole derivatives in creating new antimicrobial agents (N. Desai et al., 2016).